9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane

• IUPAC Name: 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane
• InChI: InChI=1S/C7H11F2NO/c8-7(9)5-1-10-2-6(7)4-11-3-5/h5-6,10H,1-4H2
• InChI Key: ZGGHCXRVEDILOZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2COCC(C2(F)F)CN1
• Molecular Formula: C7H11F2NO
• Molecular Weight: 163.16 g/mol

Description

9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane is a chemical compound with the molecular formula C7H11F2NO. It is also known as 9,9-difluoro-3-azabicyclo[3.3.1]nonane hydrochloride. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11F2NO.ClH/c8-7(9)5-1-10-2-6(7)4-11-3-5;/h5-6,10H,1-4H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Conformational Analysis

• Steric Structure Studies : 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane and its derivatives have been analyzed for their steric structures using 1H NMR Spectroscopy, revealing that they exist in a double chair conformation in deuterochloroform solution. This research is significant for understanding the molecular configuration of these compounds (Klepikova et al., 2003).

Catalytic Applications

• Oxidation of Alcohols : The compound has been used as a catalyst in the oxidation of alcohols to their corresponding carbonyl compounds. This showcases its potential in organic synthesis and industrial applications (Shibuya et al., 2009).

Synthesis of Complex Molecules

• Synthesis of Benzooxazocinone : The compound plays a role in the synthesis of the oxa-azabicyclo[3.3.1]nonane subunit, a crucial component in complex molecular structures like naucleamide E core. This is important for the development of new synthetic routes in pharmaceutical research (Pramthaisong et al., 2018).

Conformational and Stereochemical Analysis

• Single Diastereomers Synthesis : Research has been conducted on the synthesis of single diastereoisomers of polyhydroxylated 9-oxa-1-azabicyclo[4.2.1]nonanes, which is crucial for understanding stereochemistry and designing stereoselective synthetic processes (Pádár et al., 2006).

Potential Pharmaceutical Applications

• Antimicrobial and Antioxidant Agents : Studies on 2,4-diaryl-3-azabicyclo[3.3.1]nonane-9-one-O-oximes have demonstrated their effectiveness as antimicrobial and antioxidant agents. This opens up avenues for their use in medical research and drug development (Premalatha et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.